Cas no 2223044-76-4 (3-Bromo-6-methylpyridine-4-boronic acid pinacol ester)

3-Bromo-6-methylpyridine-4-boronic acid pinacol ester structure
2223044-76-4 structure
Product Name:3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
CAS No:2223044-76-4
MF:C12H17BBrNO2
MW:297.983882665634
CID:6813934
PubChem ID:133662178
Update Time:2025-03-03

3-Bromo-6-methylpyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
    • CS-32553
    • 2223044-76-4
    • Inchi: 1S/C12H17BBrNO2/c1-8-6-9(10(14)7-15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key: WFTOKGGHNYLICJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 297.05357Da
  • Monoisotopic Mass: 297.05357Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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